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Compound of Interest |

9-(2-
Compound Name: Phosphonomethoxypropyl)adenin

e

Cat. No.: B035550

\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 9-(2-Phosphonomethoxypropyl)adenine, also
known as Tenofovir. The following procedures are designed to ensure the safe handling, use,
and disposal of this substance in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

9-(2-Phosphonomethoxypropyl)adenine is a potent antiviral compound that requires careful
handling to avoid exposure. The primary hazards include serious eye damage, harm if
swallowed, and potential for organ damage through prolonged or repeated exposure.[1]
Adherence to the following personal protective equipment (PPE) guidelines is mandatory.
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Personal Protective
Equipment (PPE)

Specification

Purpose

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved

equipment.

To prevent contact with eyes,
which can cause serious and

severe eye damage.[1][2][3]

Hand Protection

Protective gloves (e.g.,
chemotherapy gloves tested to
ASTM D6978 standard).

To prevent skin contact.
Although generally not an
irritant, gloves minimize

exposure.[4][5]

Body Protection

Impervious clothing, such as a
long-sleeved laboratory coat

that closes in the back.

To protect skin from accidental
spills.[3][4]

Respiratory Protection

A suitable respirator should be
used if dust formation is likely
or if not handled in a
containment primary

engineering control.

To prevent inhalation of the

powder.

Safe Handling and Operational Protocol

[EEN

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
Wear appropriate PPE, including gloves, when handling the container.

Store the compound in a tightly closed container in a dry and well-ventilated place.[2] For

maintaining product quality, refrigeration is recommended.[2]

N

. Preparation and Use:

Keep away from strong oxidizing agents.[2]
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e Handle the substance in a designated area, such as a chemical fume hood or a containment
primary engineering control, to avoid dust formation and inhalation.[2]

» Ensure adequate ventilation.[4]
e Do not eat, drink, or smoke in the handling area.[3]

e For oral powder formulations, use the provided dosing scoop to measure the required
amount. Mix the powder with soft foods that can be swallowed without chewing, such as
applesauce or yogurt. Do not mix with liquid, as the powder may float.[6][7]

e Wash hands thoroughly after handling.[3]
3. First Aid Measures:

o After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[2][8]

 After skin contact: Wash off immediately with soap and plenty of water for at least 15
minutes. If irritation persists, seek medical attention.[8]

 After inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration.
Consult a physician.[4][8]

 After ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek
immediate medical attention.[4][8]

Disposal Plan

All waste containing 9-(2-Phosphonomethoxypropyl)adenine must be treated as hazardous
waste.

1. Waste Segregation:

¢ Segregate all contaminated materials, including unused product, contaminated gloves,
wipes, and containers, from regular laboratory waste.

2. Waste Containers:
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Dispose of all waste in a dedicated, clearly labeled hazardous drug (HD) waste container.

3. Disposal Procedure:

Trace Waste: Items with trace amounts of the compound (e.g., empty containers, used
gloves) should be disposed of in the NIOSH HD waste container.

Unused Product: Unused or expired medication should be sent to a licensed pharmaceutical
waste disposal company or returned to the pharmaceutical returns vendor.[9] Do not flush
down the drain or dispose of in regular trash.[9]

Follow all federal, state, and local regulations for hazardous waste disposal.

Workflow for Handling 9-(2-
Phosphonomethoxypropyl)adenine

The following diagram illustrates the standard operational workflow for handling 9-(2-
Phosphonomethoxypropyl)adenine in a laboratory setting.
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Caption: Standard workflow for handling 9-(2-Phosphonomethoxypropyl)adenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

